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Compound of Interest

Compound Name: Ethyl 7-Fluoroindole-3-acetate

Cat. No.: B12290317

Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 1601476-86-1

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of Ethyl 7-Fluoroindole-3-acetate, a

fluorinated indole derivative of significant interest in contemporary drug discovery and chemical

biology. We will delve into its synthesis, physicochemical properties, and burgeoning

applications, with a focus on providing actionable insights and methodologies for researchers in

the field.

Introduction and Significance
Ethyl 7-Fluoroindole-3-acetate belongs to the broad class of indole derivatives, a privileged

scaffold in medicinal chemistry due to its presence in numerous natural products and FDA-

approved drugs.[1] The introduction of a fluorine atom at the 7-position of the indole ring can

significantly modulate the compound's physicochemical and biological properties, including

lipophilicity, metabolic stability, and binding interactions with biological targets.[2] This strategic
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fluorination makes Ethyl 7-Fluoroindole-3-acetate and related compounds compelling

candidates for investigation in various therapeutic areas.

This guide will explore the synthesis of this key molecule, its known and potential applications

in drug discovery—particularly as an antivirulence, anticancer, and anti-inflammatory agent—

and provide detailed protocols for its synthesis and characterization.

Physicochemical Properties and Characterization
The physicochemical properties of Ethyl 7-Fluoroindole-3-acetate are crucial for its handling,

formulation, and biological activity. While extensive experimental data for this specific molecule

is not widely published, we can infer its properties from related compounds and computational

predictions.

Property Value/Description Source

CAS Number 1601476-86-1 [3]

Molecular Formula C₁₂H₁₂FNO₂ [3]

Molecular Weight 221.23 g/mol [3]

Appearance
Expected to be a crystalline

solid or oil.
Inferred

Melting Point 60-62 °C (for 7-Fluoroindole) [2]

Solubility

Expected to be soluble in

common organic solvents like

ethanol, methanol, ethyl

acetate, and DMSO.

Inferred

pKa
Estimated to be around 16-17

for the indole N-H.
Inferred

LogP

The fluorine atom is expected

to increase lipophilicity

compared to the non-

fluorinated analog.

Inferred
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Characterization: The structure of Ethyl 7-Fluoroindole-3-acetate can be unequivocally

confirmed using a combination of spectroscopic techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR would show characteristic signals for the ethyl group (a triplet and a quartet), the

methylene protons of the acetate group, and the aromatic protons of the indole ring. The

fluorine atom at the 7-position would cause splitting of the adjacent proton signals.

¹³C NMR would display distinct resonances for the carbonyl carbon of the ester, the

carbons of the ethyl group, the methylene carbon, and the carbons of the indole core. The

carbon bearing the fluorine atom would exhibit a large one-bond C-F coupling constant.

¹⁹F NMR would show a single resonance, providing a sensitive probe of the molecule's

electronic environment.

Mass Spectrometry (MS): The molecular ion peak corresponding to the exact mass of the

compound would be observed, confirming its molecular formula. Fragmentation patterns can

provide further structural information.

Synthesis of Ethyl 7-Fluoroindole-3-acetate
The synthesis of Ethyl 7-Fluoroindole-3-acetate can be approached through a multi-step

process, typically involving the synthesis of the 7-fluoroindole core followed by the introduction

of the ethyl acetate side chain at the 3-position. A plausible and efficient synthetic route is

outlined below.

Synthesis of 7-Fluoroindole (Key Intermediate)
The Fischer indole synthesis is a classic and versatile method for constructing the indole ring

system.[4] A variation of this method can be employed, starting from 2-fluorophenylhydrazine.

An industrial method for preparing 7-fluoroindole has also been patented, highlighting its

importance as a building block.[5]

Diagram: Proposed Synthesis of Ethyl 7-Fluoroindole-3-acetate
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Part 1: Synthesis of 7-Fluoroindole-3-acetic acid Part 2: Esterification

2-Fluorophenylhydrazine

7-Fluoroindole-3-acetic acid

Fischer Indole Synthesis
(Acid Catalyst, Heat)

Succinic semialdehyde 7-Fluoroindole-3-acetic acid

Ethyl 7-Fluoroindole-3-acetate

Fischer Esterification
(Acid Catalyst, Heat)

Ethanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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